Ethyl 2-(2-oxopyrrolidin-1-yl)butanoate
Overview
Description
Ethyl 2-(2-oxopyrrolidin-1-yl)butanoate (EOPB) is an organic compound with a variety of uses in scientific research. It is a cyclic ester of oxopyrrolidine and is a common starting material for organic synthesis. EOPB is a versatile compound that can be used to synthesize a wide range of compounds, including pharmaceuticals and materials. In addition, it has a number of biochemical and physiological effects that make it a useful tool for laboratory experiments.
Scientific Research Applications
Crystal Structure and Synthesis
Crystal Structure of Ethyl 2-(2-oxopyrrolidin-1-yl)butanoate : The compound has been crystallized and its structure determined, revealing its monoclinic crystal system and specific dimensions, contributing to understanding its physical properties (Liu et al., 2009).
Synthesis Routes and Derivatives : this compound serves as a key component in synthesizing various pyrrole derivatives, showcasing its versatility and utility in organic synthesis (Dawadi & Lugtenburg, 2011).
Optical and Electronic Properties
Optical Properties of Derivatives : Certain derivatives of this compound exhibit distinct optical properties, showing solvatochromism, which is the change in color depending on the solvent. This property is valuable for designing materials for optical applications (Krzyżak, Śliwińska, & Malinka, 2015).
Quantum Chemical Properties : Quantum chemical calculations have been performed on derivatives of this compound, analyzing their molecular properties like HOMO and LUMO energies, which are critical for understanding the electronic structure and reactivity of these compounds (Bouklah, Harek, Touzani, Hammouti, & Harek, 2012).
Biocatalytic Applications
- Enantioselective Hydrolysis : A new bacterial strain has been identified for the enantioselective hydrolysis of ethyl 2-(2-oxopyrrolidin-1-yl) butyrate. The strain, Tsukamurella tyrosinosolvens E105, offers high enantioselectivity and conversion rates, illustrating the compound's potential in biocatalytic processes (He, Yuan, Wang, & Wang, 2012).
Mechanism of Action
Target of Action
Ethyl 2-(2-oxopyrrolidin-1-yl)butanoate is primarily targeted by a bacterial strain, Tsukamurella tyrosinosolvens E105 , which acts as a biocatalyst . This strain was isolated from soil samples using the compound as the sole carbon source .
Mode of Action
The interaction of this compound with its target involves an enantioselective hydrolysis . The bacterial strain E105 catalyzes the hydrolysis of the racemic ethyl 2-(2-oxopyrrolidin-1-yl)butyrate to (S)-2-(2-oxopyrrolidin-1-yl) butyric acid .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the enantioselective hydrolysis of the compound . This process results in the production of (S)-2-(2-oxopyrrolidin-1-yl) butyric acid .
Pharmacokinetics
The compound’s bioavailability is likely influenced by its interaction with the bacterial strain e105 and the resulting hydrolysis .
Result of Action
The result of the action of this compound is the production of (S)-2-(2-oxopyrrolidin-1-yl) butyric acid . This compound is a chiral intermediate of Levetiracetam , a broad-spectrum antiepileptic drug .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and pH . The optimal reaction temperature and initial pH for the enantioselective hydrolysis of the compound by the bacterial strain E105 are 30 °C and 6.8, respectively .
Biochemical Analysis
Biochemical Properties
Ethyl 2-(2-oxopyrrolidin-1-yl)butanoate has been shown to interact with certain enzymes and proteins. For instance, a bacterial strain, Tsukamurella tyrosinosolvens E105, has been identified as a biocatalyst for the enantioselective hydrolysis of this compound . The nature of these interactions is primarily enzymatic, where the compound serves as a substrate for the enzyme .
Molecular Mechanism
The molecular mechanism of this compound is largely based on its interactions with enzymes. In the case of the bacterial strain Tsukamurella tyrosinosolvens E105, the compound is hydrolyzed in an enantioselective manner . This suggests that this compound may bind to the active site of the enzyme, leading to its hydrolysis .
Temporal Effects in Laboratory Settings
This suggests that the compound may have a certain degree of stability under these conditions .
properties
IUPAC Name |
ethyl 2-(2-oxopyrrolidin-1-yl)butanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3/c1-3-8(10(13)14-4-2)11-7-5-6-9(11)12/h8H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHDMCZAXOGVTRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)OCC)N1CCCC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50560280 | |
Record name | Ethyl 2-(2-oxopyrrolidin-1-yl)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50560280 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86815-10-3 | |
Record name | Ethyl α-ethyl-2-oxo-1-pyrrolidineacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86815-10-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-(2-oxopyrrolidin-1-yl)butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50560280 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Pyrrolidineacetic acid, α-ethyl-2-oxo-, ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.109.148 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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